2-{4-[(Cyclopentylamino)methyl]-2-methoxyphenoxy}acetamide

• Molecular Formula: C15H22N2O3
• Molecular Weight: 278.35 g/mol
• IUPAC Name: 2-[4-[(cyclopentylamino)methyl]-2-methoxyphenoxy]acetamide
• InChI: InChI=1S/C15H22N2O3/c1-19-14-8-11(9-17-12-4-2-3-5-12)6-7-13(14)20-10-15(16)18/h6-8,12,17H,2-5,9-10H2,1H3,(H2,16,18)
• InChI Key: SKIACZKNCHFNLM-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)CNC2CCCC2)OCC(=O)N

Description

2-{4-[(Cyclopentylamino)methyl]-2-methoxyphenoxy}acetamide, also known as BRL37344, is a selective agonist for the β3-adrenergic receptor. It is a synthetic compound that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

2-{4-[(Cyclopentylamino)methyl]-2-methoxyphenoxy}acetamide acts as a selective agonist for the β3-adrenergic receptor. Upon binding to the receptor, it activates the G protein-coupled signaling pathway, leading to the activation of adenylyl cyclase and the subsequent increase in cyclic adenosine monophosphate (cAMP) levels. This, in turn, leads to the activation of protein kinase A (PKA) and the subsequent phosphorylation of various downstream targets.
Biochemical and Physiological Effects:
2-{4-[(Cyclopentylamino)methyl]-2-methoxyphenoxy}acetamide has been shown to have several biochemical and physiological effects. In adipose tissue, it leads to lipolysis and increased fatty acid oxidation. In skeletal muscle, it leads to increased glucose uptake and thermogenesis. In the cardiovascular system, it leads to vasodilation and decreased blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{4-[(Cyclopentylamino)methyl]-2-methoxyphenoxy}acetamide in lab experiments is its selectivity for the β3-adrenergic receptor. This allows for specific activation of this receptor without affecting other adrenergic receptors. One limitation is that it may not accurately reflect the physiological effects of β3-adrenergic receptor activation in vivo.

Future Directions

There are several future directions for the study of 2-{4-[(Cyclopentylamino)methyl]-2-methoxyphenoxy}acetamide. One area of interest is its potential therapeutic applications in the treatment of obesity and type 2 diabetes. Another area of interest is its potential use as a tool for studying the function of the β3-adrenergic receptor in various tissues. Further research is needed to fully understand the biochemical and physiological effects of 2-{4-[(Cyclopentylamino)methyl]-2-methoxyphenoxy}acetamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-{4-[(Cyclopentylamino)methyl]-2-methoxyphenoxy}acetamide involves multiple steps. The starting material is 2-methoxy-4-hydroxybenzoic acid, which is converted to 2-methoxy-4-(chloromethyl)phenol. This intermediate is then reacted with cyclopentylamine to yield 2-{4-[(Cyclopentylamino)methyl]-2-methoxyphenoxy}acetamide. The final product is obtained after purification and characterization.

Scientific Research Applications

2-{4-[(Cyclopentylamino)methyl]-2-methoxyphenoxy}acetamide has been used extensively in scientific research to study the function of the β3-adrenergic receptor. This receptor is found in various tissues, including adipose tissue, skeletal muscle, and the cardiovascular system. Activation of the β3-adrenergic receptor leads to lipolysis, thermogenesis, and increased glucose uptake in skeletal muscle.